1-[(4-Fluoro-2-methylphenyl)methyl]cyclopropan-1-amine hydrochloride

• IUPAC Name: 1-[(4-fluoro-2-methylphenyl)methyl]cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C11H14FN.ClH/c1-8-6-10(12)3-2-9(8)7-11(13)4-5-11;/h2-3,6H,4-5,7,13H2,1H3;1H
• InChI Key: NIUVBQGCLHUNSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CC2(CC2)N.Cl
• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI code. For this compound, the InChI code is 1S/C11H14FN.ClH/c1-8-6-9 (2-3-10 (8)12)7-11 (13)4-5-11;/h2-3,6H,4-5,7,13H2,1H3;1H.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 215.7. It is a powder at room temperature.

Scientific Research Applications

Fluorinated Compounds in Drug Development

Fluorinated compounds, such as those containing the 4-fluoro-2-methylphenyl group, play a crucial role in pharmaceutical chemistry due to their ability to improve drug properties, including metabolic stability, bioavailability, and binding affinity. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical characteristics, making them more lipophilic and able to penetrate biological membranes more efficiently. This alteration can lead to enhanced drug activity and selectivity, as well as a reduction in toxic side effects (Qiu et al., 2009).

Chemosensors and Fluorescent Probes

Compounds structurally related to the given chemical are often used as chemosensors or fluorescent probes for the detection of metal ions and various organic analytes. The precise engineering of these molecules allows for high selectivity and sensitivity towards specific targets, making them invaluable tools in environmental monitoring, biological research, and medical diagnostics. The development and application of fluorescent chemosensors based on specific functional groups highlight the potential of utilizing complex fluorinated compounds for sensitive detection methods (Roy, 2021).

Advanced Materials and Environmental Remediation

Functionalized cyclopropane derivatives, such as those with amine groups, are of interest in the development of advanced materials and for environmental remediation applications. For example, amine-functionalized sorbents have shown promise for the removal of persistent organic pollutants from water. These materials exploit the unique interactions between the functional groups on the sorbent surface and the pollutants, leading to efficient sequestration and removal of contaminants. Such research underscores the importance of chemical modifications in creating effective solutions for environmental protection (Ateia et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.